Cas no 2680537-67-9 (4-(2H3)methoxy-2-azabicyclo2.1.1hexane)

• Product Name: 4-(2H3)methoxy-2-azabicyclo2.1.1hexane
• CAS No: 2680537-67-9
• MF: C₆H₁₁NO
• MW: 116.176126718521
• MDL: MFCD34476418
• CID: 5652437
• PubChem ID: 165942130
• Update Time: 2025-10-22

4-(2H3)methoxy-2-azabicyclo2.1.1hexane Chemical and Physical Properties

Names and Identifiers

• 4-(2H3)methoxy-2-azabicyclo[2.1.1]hexane
• EN300-28221553
• 2680537-67-9
• 4-(2H3)methoxy-2-azabicyclo2.1.1hexane

• MDL： MFCD34476418
• Inchi： 1S/C6H11NO/c1-8-6-2-5(3-6)7-4-6/h5,7H,2-4H2,1H3/i1D3
• InChI Key： GGTRPCOOMSVVMG-FIBGUPNXSA-N
• SMILES： O(C([2H])([2H])[2H])C12CNC(C1)C2

Computed Properties

• Exact Mass: 116.102894212g/mol
• Monoisotopic Mass: 116.102894212g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2H3)methoxy-2-azabicyclo2.1.1hexane

4-(2H3)methoxy-2-azabicyclo[2.1.1]hexane: A Comprehensive Overview

The compound 4-(2H3)methoxy-2-azabicyclo[2.1.1]hexane, also referred to by its CAS registry number 2680537-67-9, is a unique entity in the realm of organic chemistry. This molecule belongs to the class of bicyclic compounds, characterized by its fused ring system and the presence of an oxygen-containing substituent. The compound's structure and properties have garnered attention due to its potential applications in pharmaceuticals and biomedical research.

Structurally, 4-(2H3)methoxy-2-azabicyclo[2.1.1]hexane features a bicyclic framework with one nitrogen atom incorporated into the ring system. The methoxy group (OCH3) is attached at position 4 of the bicyclic skeleton, introducing hydroxyl functionality while maintaining the integrity of the fused ring structure. This arrangement imparts specific reactivity and physical properties that make it a subject of interest for researchers.

Recent studies have highlighted the potential of such bicyclic compounds in drug discovery. The presence of nitrogen within the ring system enables the molecule to act as a scaffold for various biological activities, including anticancer, antimicrobial, and analgesic effects. Furthermore, the methoxy group contributes to metabolic stability and bioavailability, making it a favorable candidate for medicinal applications.

The synthesis of 4-(2H3)methoxy-2-azabicyclo[2.1.1]hexane involves a multi-step organic reaction sequence, often employing ring-closing metathesis or other advanced methodologies to achieve the desired bicyclic structure. Researchers have explored various strategies to optimize the synthesis, aiming for higher yields and greater efficiency while maintaining the integrity of the methoxy substituent.

One of the most promising avenues for this compound lies in its pharmacokinetic profile. Studies have demonstrated that 4-(2H3)methoxy-2-azabicyclo[2.1.1]hexane exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for drug development. Its low toxicity and high efficacy in preclinical models have positioned it as a potential lead compound for further investigation.

Recent advancements in computational chemistry have also contributed to our understanding of this molecule. Quantum mechanical calculations have provided insights into its electronic structure, molecular interactions, and reactivity patterns. These findings have been instrumental in guiding experimental designs and accelerating the discovery process.

In conclusion, 4-(2H3)methoxy-2-azabicyclo[2.1.1]hexane represents a significant advancement in the field of biomedical chemistry. Its unique structure, combined with its promising biological properties, makes it a valuable tool for researchers and drug developers alike. As further studies continue to elucidate its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in the development of next-generation medicines.